2-hydroxy-3-methoxy-4-methylpentanoic acid
Overview
Description
2-hydroxy-3-methoxy-4-methylpentanoic acid is a carboxylic acid derivative belonging to the family of α-hydroxy acids. It is known for its unique physical and chemical properties, making it valuable in various scientific and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-hydroxy-3-methoxy-4-methylpentanoic acid typically involves the hydroxylation of 3-methoxy-4-methylpentanoic acid. This can be achieved through various methods, including catalytic hydrogenation and oxidation reactions. Common reagents used in these reactions include hydrogen peroxide and catalysts such as palladium on carbon.
Industrial Production Methods
Industrial production of this compound often involves large-scale chemical processes that ensure high yield and purity. These methods may include continuous flow reactors and advanced purification techniques to isolate the desired compound efficiently .
Chemical Reactions Analysis
Types of Reactions
2-hydroxy-3-methoxy-4-methylpentanoic acid undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols.
Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogenating agents, acid chlorides.
Major Products
The major products formed from these reactions include ketones, aldehydes, alcohols, and various substituted derivatives .
Scientific Research Applications
2-hydroxy-3-methoxy-4-methylpentanoic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of complex molecules
Mechanism of Action
The mechanism of action of 2-hydroxy-3-methoxy-4-methylpentanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a Bronsted acid, donating a proton to acceptor molecules. This property allows it to participate in various biochemical reactions and influence metabolic pathways .
Comparison with Similar Compounds
Similar Compounds
- 2-hydroxy-3-methylpentanoic acid
- 2-hydroxy-4-methylpentanoic acid
- 3-hydroxy-3-methylpentanoic acid
Uniqueness
2-hydroxy-3-methoxy-4-methylpentanoic acid is unique due to its specific substitution pattern, which imparts distinct physical and chemical properties. This uniqueness makes it valuable for specialized applications where other similar compounds may not be as effective .
Properties
CAS No. |
1850229-35-4 |
|---|---|
Molecular Formula |
C7H14O4 |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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